rel-(1R,4R,5R)-5-(bromomethyl)bicyclo[2.2.2]oct-2-ene

• IUPAC Name: (1R,4R,5R)-5-(bromomethyl)bicyclo[2.2.2]oct-2-ene
• InChI: InChI=1S/C9H13Br/c10-6-9-5-7-1-3-8(9)4-2-7/h1,3,7-9H,2,4-6H2/t7-,8+,9+/m1/s1
• InChI Key: MUDWRNMAPPGUIA-VGMNWLOBSA-N
• Canonical SMILES: C1CC2C=CC1CC2CBr
• Isomeric SMILES: C1C[C@@H]2C=C[C@H]1C[C@H]2CBr
• Molecular Formula: C9H13Br
• Molecular Weight: 201.10 g/mol
• CAS RN: 1955530-42-3

Description

Bicyclic compounds like “rel-(1R,4R,5R)-5-(bromomethyl)bicyclo[2.2.2]oct-2-ene” are often used in pharmaceutical drug design. They are characterized by two fused rings in their structure. The specific compound you mentioned has a bromomethyl group attached, which could potentially make it reactive and useful for further chemical transformations.

Synthesis Analysis

The synthesis of such bicyclic compounds can be challenging, especially when functional groups are present at the bridgehead. Photocatalytic cycloaddition reactions have been described as a method to access similar structures.

Mechanism of Action

The mechanism of action of Br-CAM is not fully understood, but it is believed to be related to its unique bicyclic structure. Br-CAM has been found to react with nucleophiles, such as amines and thiols, to form covalent adducts. This reaction may be responsible for some of the compound's biological activity.
Biochemical and Physiological Effects:
Br-CAM has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that Br-CAM can inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of the neurotransmitter acetylcholine, which is important for normal brain function. Br-CAM has also been found to have antimicrobial activity against certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of Br-CAM is its unique bicyclic structure, which makes it a useful reagent for the preparation of complex molecules. Br-CAM has also been found to have a variety of biological activities, which make it a potential lead compound for drug discovery. However, one limitation of Br-CAM is its reactivity with nucleophiles, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on Br-CAM. One area of interest is the development of new synthetic methods for the compound, which could lead to improved yields and purity. Another area of interest is the exploration of Br-CAM's biological activity, particularly its potential as a lead compound for drug discovery. Finally, the modification of Br-CAM's structure could lead to the development of new compounds with unique properties and applications.

Synthesis Methods

The synthesis of Br-CAM involves the reaction of bicyclo[2.2.2]oct-2-ene with bromine in the presence of a radical initiator. This reaction results in the addition of a bromomethyl group to the bicyclic compound, forming Br-CAM. The synthesis of Br-CAM has been optimized to produce high yields and purity.

Scientific Research Applications

Br-CAM has been studied for its potential applications in a variety of scientific research fields, including organic synthesis, materials science, and drug discovery. In organic synthesis, Br-CAM has been used as a reagent for the preparation of complex molecules. In materials science, Br-CAM has been used to modify the surface properties of materials. In drug discovery, Br-CAM has been studied for its potential as a pharmacophore, or a molecular structure that is responsible for a drug's activity.